2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide
• InChI: InChI=1S/C19H19N3O3/c1-13-8-6-7-11-16(13)24-14(2)19(23)20-12-17-21-18(22-25-17)15-9-4-3-5-10-15/h3-11,14H,12H2,1-2H3,(H,20,23)
• InChI Key: CDBZNYUDPWLKPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. This compound is also known as MPPO and has a molecular formula of C21H20N2O3.

Mechanism of Action

The mechanism of action of MPPO is not fully understood. However, studies have shown that MPPO exerts its effects through the inhibition of certain enzymes and signaling pathways. MPPO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. MPPO has also been shown to inhibit the activity of certain kinases involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
MPPO has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. MPPO has also been shown to induce apoptosis in cancer cells, making it a potential candidate for the treatment of cancer. In addition, MPPO has been shown to inhibit the growth of weeds and certain pests, making it a potential candidate for use in agriculture.

Advantages and Limitations for Lab Experiments

The advantages of using MPPO in lab experiments include its potential applications in various fields such as medicine, agriculture, and materials science. The limitations of using MPPO in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the study of MPPO include further studies to fully understand its mechanism of action and potential side effects. In addition, future studies could focus on the development of more efficient synthesis methods for MPPO and the optimization of its properties for specific applications in medicine, agriculture, and materials science.

Scientific Research Applications

MPPO has been widely studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, MPPO has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. MPPO has also been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.
In agriculture, MPPO has been studied for its potential use as a herbicide due to its ability to inhibit the growth of weeds. MPPO has also been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain pests.
In materials science, MPPO has been studied for its potential use as a polymer additive due to its ability to enhance the mechanical properties of polymers.